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Compound of Interest

Compound Name: N-Benzylanthranilic acid
CAS No.: 6622-55-5
Cat. No.: B141590

Get Quote
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Molecular Weight & Physicochemical Identity

Executive Summary

N-Benzylanthranilic acid (NBAA) is a critical pharmacophore intermediate used primarily in
the synthesis of acridine-based pharmaceuticals and organic electronic materials.[1] While its
molecular weight of 227.26 g/mol is its defining stoichiometric constant, its significance lies in
its role as a nucleophilic scaffold.

This guide addresses the physicochemical properties, synthetic pathways, and strict regulatory
considerations required for handling NBAA, specifically distinguishing it from its controlled

precursors.

Part 1: Physicochemical Identity

The precise characterization of NBAA is essential for stoichiometric accuracy in downstream
acridone synthesis.[1]

Core Constants Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b141590#bc-rfq
https://www.benchchem.com/product/b141590/docs?utm_src=pdf-body#technical-monograph-n-benzylanthranilic-acid
https://www.echemi.com/products/pid_Rock13002-n-benzylanthranilicacid.html
https://www.echemi.com/products/pid_Rock13002-n-benzylanthranilicacid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Technical Context

) Basis for all molarity
Molecular Weight 227.26 g/mol _
calculations.[1]

Molecular Formula -

Note:[1][2][3] Do not confuse
CAS Registry Number 6622-55-5 with N-Phenylanthranilic acid
(CAS 91-40-7).

Sharp transition indicates high

Melting Point 177-179 °C )

purity (>98%).

Carboxylic acid proton;
pKa (Calculated) ~3.89 ) )

dictates extraction pH.

Insoluble in water; sparingly
Solubility DMSO, Ethanol, Methanol soluble in

] ) Greenish tint indicates

Appearance White to light yellow powder

oxidation or copper residues.

Stoichiometric Causality: In synthetic applications, the secondary amine nitrogen (

) acts as the nucleophile. The molecular weight of 227.26 reflects the addition of the benzyl
group (

) to the anthranilic acid core (
for H loss), significantly increasing lipophilicity (
) compared to the parent acid.[1]

Part 2: Synthetic Pathway & Mechanism

Warning: Regulatory Precursor Control The synthesis of NBAA requires Anthranilic Acid, a DEA
List I Chemical (and international controlled substance) due to its use in methaqualone
production. All protocols below assume the user possesses the requisite regulatory licensure
(e.g., DEA Form 225 registration).
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The Mechanism: Nucleophilic Substitution (

)

Unlike the copper-catalyzed Ullmann condensation used for N-phenyl derivatives, N-
benzylanthranilic acid is synthesized via a classic Nucleophilic Aromatic/Aliphatic
Substitution.[1] The amino group of the anthranilate ion attacks the electrophilic benzylic
carbon of benzyl chloride.

Reaction Scheme:

[1]

Experimental Protocol (Self-Validating)
Objective: Synthesis of 10.0 g of NBAA.[1]

o Reagent Prep: Dissolve Anthranilic acid (6.0 g, 43.7 mmol) in water (40 mL) containing
Sodium Carbonate (

, 5.0 0).

o Why: Converts the acid to the soluble carboxylate salt and buffers the HCI generated
during alkylation.

o Alkylation: Add Benzyl chloride (5.53 g, 43.7 mmol) dropwise under reflux conditions
(approx. 100°C).

o Control Point: Reflux for 4—6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate
3:1). The disappearance of the low-Rf anthranilic acid spot validates conversion.

o Workup:
o Cool the solution to room temperature.
o Acidify carefully with dilute HCI to pH ~4.0.

o Observation: The product will precipitate as a white/off-white solid.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b141590/docs?utm_src=pdf-body#technical-monograph-n-benzylanthranilic-acid
https://www.benchchem.com/product/b141590/docs?utm_src=pdf-body#technical-monograph-n-benzylanthranilic-acid
https://www.echemi.com/products/pid_Rock13002-n-benzylanthranilicacid.html
https://www.echemi.com/products/pid_Rock13002-n-benzylanthranilicacid.html
https://www.echemi.com/products/pid_Rock13002-n-benzylanthranilicacid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification: Recrystallize from Ethanol/Water (80:20).

o Validation: Verify Melting Point (Target: 177-179°C).

Workflow Visualization

Anthranilic Acid
(DEA List I)
+ Benzyl Chloride
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Figure 1: Synthetic workflow for N-alkylation of Anthranilic Acid.

Part 3: Analytical Characterization

To ensure the material is suitable for drug development (e.g., kinase inhibitor scaffolds), identity
must be confirmed using orthogonal methods.

1. Proton NMR (

-NMR)

The spectrum is distinct due to the methylene bridge and the desymmetrization of the aromatic
protons.

e Solvent: DMSO-
o Key Signals:

o (Broad s, 1H): Carboxylic acid

o (Broadt, 1H): Secondary amine

o (dd, 1H): Aromatic proton adjacent to the acid group (deshielded).
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o (d, 2H): Diagnostic Peak. The benzylic methylene (

) linking the rings.

2. Mass Spectrometry (ESI-MS)

» Mode: Positive lon Mode (

)

e Target lon:

o Fragmentation: Loss of the benzyl group (

) is a common fragmentation pattern in MS/MS.

Analytical Decision Tree
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Figure 2: Quality Control Decision Tree for intermediate validation.

Part 4: Regulatory & Safety Intelligence

Researchers must navigate the legal landscape surrounding this molecule's precursors.

e Precursor Status: While N-Benzylanthranilic acid is not always explicitly listed as a List |
chemical itself, its starting material (Anthranilic Acid) is heavily regulated under the Chemical
Diversion and Trafficking Act (CDTA) in the US and similar laws globally (UNODC Red List).

[1]

o Documentation: Maintain strict logs of Anthranilic Acid usage. The conversion to N-
Benzylanthranilic acid must be accounted for to prove the precursor was not diverted for
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illicit methaqualone synthesis.
e Handling:
o Hazard:[1][4][5] Irritant (Skin/Eye/Respiratory).[1][6]

o PPE:[1] Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during the
benzylation step to contain benzyl chloride vapors (potent lachrymator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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